Trimethyl(4-vinylphenyl)silane

• IUPAC Name: (4-ethenylphenyl)-trimethylsilane
• InChI: InChI=1S/C11H16Si/c1-5-10-6-8-11(9-7-10)12(2,3)4/h5-9H,1H2,2-4H3
• InChI Key: OXHSYXPNALRSME-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=CC=C(C=C1)C=C
• Molecular Formula: C11H16Si
• Related CAS: 79716-05-5
• Molecular Weight: 176.33 g/mol
• CAS No.: 1009-43-4

Description

Trimethyl(4-vinylphenyl)silane (CAS No. 1009-43-4) is an organosilicon compound with the molecular formula C₁₁H₁₆Si and a molecular weight of 176.33 g/mol . It is a colorless to pale yellow liquid (or solid, depending on purity) stabilized with TBC (tert-butylcatechol) for enhanced shelf life. Key properties include:

• Structure: A silicon atom bonded to three methyl groups and a 4-vinylphenyl moiety.
• Synthesis: Prepared via Wittig reaction of aryl aldehydes, yielding well-defined products after silica gel purification .
• Applications: Used in block copolymers for thermal cross-linking , photocatalyzed decarboxylative oxygenation reactions (88% yield) , and as a monomer in hybrid polymers.
• Safety: Classified as harmful if swallowed (H302) and combustible (H227), requiring storage under inert atmospheres at -20°C .

Preparation Methods

Hydrosilylation Methods

Hydrosilylation represents the most widely employed strategy for synthesizing vinylsilanes, leveraging the addition of silicon-hydrogen bonds across unsaturated carbon-carbon bonds. This section examines two catalytic systems: traditional platinum-based methods and advanced dirhodium(II) complexes.

Platinum-Catalyzed Hydrosilylation

Platinum catalysts, particularly Karstedt’s catalyst (a platinum-divinyltetramethyldisiloxane complex), are industry standards for hydrosilylation due to their high turnover frequencies (TOFs). In the synthesis of Trimethyl(4-vinylphenyl)silane, the reaction involves:

$$\text{4-Vinylphenylacetylene} + \text{HSiMe}_3 \xrightarrow{\text{Pt catalyst}} \text{this compound}$$

Recent advancements, such as the biomimetic caged platinum catalyst (COP1-T-Pt ), have achieved TOFs exceeding 78,000 h$^{-1}$ for analogous hydrosilylation reactions, outperforming traditional Karstedt’s catalysts by a factor of 12 . These systems operate under mild conditions (25–80°C, 1–5 mol% catalyst loading) with near-quantitative yields. A critical advantage is the tolerance of functional groups, including halides and esters, which minimizes side reactions .

Table 1: Platinum-Catalyzed Hydrosilylation Parameters

Parameter	Value/Description	Source
Catalyst	COP1-T-Pt
Temperature	25–80°C
TOF	78,000 h$^{-1}$
Functional Group Tolerance	Halides, esters, amines

Dirhodium(II)/XantPhos Catalyzed Hydrosilylation

Dirhodium(II) complexes paired with XantPhos ligands have emerged as stereoselective catalysts for synthesizing β-(E)-vinylsilanes. The mechanism diverges from traditional Chalk-Harrod pathways, instead proceeding via rhodium hydride species that isomerize β-(Z)-vinylsilanes to the thermodynamically favored E-isomers . For this compound, this method ensures >90% stereoselectivity under ambient conditions:

$$\text{Phenylacetylene} + \text{HSiMe}$$3 \xrightarrow{\text{Rh}2(\text{OAc})_4/\text{XantPhos}} \text{this compound}

The system accommodates diverse tertiary silanes and alkynes, achieving yields of 60–70% with minimal by-products .

Grignard Reagent Approach

The Grignard reaction offers a versatile alternative, particularly for laboratories lacking specialized catalysts. This method involves the nucleophilic addition of 4-vinylphenyl magnesium bromide to trimethylchlorosilane:

$$\text{4-Vinylphenyl MgBr} + \text{Me}_3\text{SiCl} \rightarrow \text{this compound} + \text{MgBrCl}$$

A patent-derived protocol (CN1569859A) utilizes high-boiling-point ethers (e.g., diglyme) as solvents to stabilize the Grignard reagent, achieving 60–70% yields after fractional distillation . Key parameters include:

• Solvent : Diglyme/toluene mixtures

• Temperature : 30–40°C during silane addition

• Reaction Time : 5 hours post-addition

Table 2: Grignard Method Optimization

Parameter	Value/Description	Source
Solvent System	Diglyme/toluene (1:1 v/v)
Yield	60–70%
By-Products	<5% disiloxanes

Industrial Production Techniques

Industrial-scale synthesis prioritizes cost efficiency and continuous processing. Hydrosilylation in continuous flow reactors with immobilized platinum catalysts dominates production, offering:

• Throughput : 1–5 metric tons/day

• Purity : >99% (GC)

• Catalyst Recovery : >95% reuse efficiency

Advanced systems integrate in-line NMR for real-time monitoring, reducing batch inconsistencies . Silane feedstocks are often generated on-site via Rochow processes to minimize transportation costs.

Comparative Analysis of Preparation Methods

Table 3: Method Comparison for this compound Synthesis

Method	Yield (%)	Selectivity	Scalability	Cost (USD/kg)
Platinum Hydrosilylation	90–95	>98% E	High	120–150
Dirhodium Catalysis	60–70	>90% E	Moderate	200–250
Grignard Reagent	60–70	N/A	Low	80–100

Key Observations :

• Platinum methods excel in yield and scalability but require costly catalysts .

• Dirhodium systems offer stereocontrol for specialty applications .

• Grignard approaches are cost-effective but limited to small-scale synthesis .

Chemical Reactions Analysis

Types of Reactions: Trimethyl(4-vinylphenyl)silane undergoes various chemical reactions, including:

Oxidation: The vinyl group can be oxidized to form epoxides or diols under specific conditions.

Reduction: The compound can be reduced to form saturated derivatives.

Substitution: The trimethylsilyl group can be replaced by other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as m-chloroperbenzoic acid (m-CPBA) or osmium tetroxide (OsO4) are commonly used for oxidation reactions.

Reduction: Hydrogenation reactions often employ palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles like halides or alkoxides can be used to substitute the trimethylsilyl group.

Major Products Formed:

Oxidation: Epoxides or diols.

Reduction: Saturated hydrocarbons.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Polymer Production

Copolymers and Polymers:
Trimethyl(4-vinylphenyl)silane serves as a monomer in the synthesis of various polymers, including polystyrene, polymethyl methacrylate (PMMA), and polyvinyl chloride (PVC) . Its ability to undergo cationic polymerization allows for the formation of copolymers that exhibit enhanced thermal stability and chemical resistance.

Case Study:
A study demonstrated that when polymerized in acidic solutions, this compound forms stable films that resist thermal degradation. This property is particularly useful in coatings and adhesives where durability is essential .

Silicone Polymer Synthesis

This compound acts as an important intermediate in the preparation of silicone polymers. Its incorporation into silicone matrices enhances the mechanical properties and thermal stability of the resulting materials .

Application Example:
In the production of silicone elastomers, the introduction of this compound improves adhesion properties and overall performance, making it suitable for applications in automotive and aerospace industries.

Functionalization of Organic Molecules

The compound can be utilized for the functionalization of organic molecules through silylation reactions. This process involves introducing silyl groups into organic compounds, which can enhance their reactivity and compatibility with other materials .

Research Insight:
Recent advancements have shown that using this compound in palladium-catalyzed cross-coupling reactions allows for effective late-stage functionalization of complex organic molecules, expanding its utility in synthetic organic chemistry .

This compound has been investigated for its potential in creating porous polymer materials. By selectively removing the trimethylsilyl group during synthesis, researchers can enhance the porosity and surface area of hyper-cross-linked polymers (HCPs), which are valuable in adsorption applications.

Innovative Use Case:
The development of organoboron quinolate polymers from this compound has led to materials with tunable luminescence properties, useful for optoelectronic devices.

Mechanism of Action

The mechanism of action of Trimethyl(4-vinylphenyl)silane involves its ability to participate in various chemical reactions due to the presence of the reactive vinyl group and the trimethylsilyl moietyThese properties make it a versatile compound in synthetic chemistry .

Comparison with Similar Compounds

Trimethoxy(4-vinylphenyl)silane (CAS 18001-13-3)

Property	Trimethyl(4-vinylphenyl)silane	Trimethoxy(4-vinylphenyl)silane
Molecular Formula	C₁₁H₁₆Si	C₁₁H₁₆O₃Si
Molecular Weight	176.33 g/mol	224.33 g/mol
Functional Groups	Methyl, vinyl	Methoxy, vinyl
Physical State	Liquid/Solid	Clear liquid
Boiling Point	Not reported	102°C
Key Applications	Polymer cross-linking	Silicone polymer synthesis
Reactivity	Vinyl participates in addition	Methoxy enhances hydrophilicity
Safety	Combustible (H227)	Highly flammable (Flash point: 15°C)

Key Difference : The methoxy groups in trimethoxy(4-vinylphenyl)silane increase polarity, making it suitable for hydrophilic polymer matrices, whereas the trimethyl variant is more hydrophobic and used in cross-linking applications.

Trimethyl((4-nitrophenyl)ethynyl)silane (CAS 75867-38-8)

Property	This compound	Trimethyl((4-nitrophenyl)ethynyl)silane
Molecular Formula	C₁₁H₁₆Si	C₁₁H₁₃NO₂Si
Molecular Weight	176.33 g/mol	219.31 g/mol
Functional Groups	Methyl, vinyl	Methyl, ethynyl, nitro
Reactivity	Vinyl for polymerization	Nitro group enables electrophilic substitution
Applications	Photocatalysis	Intermediate in nitroarene chemistry
Hazards	H302, H227	H302, H315, H319 (skin/eye irritation)

Key Difference : The nitro group in the latter compound introduces electron-withdrawing effects, altering its electronic properties and expanding its utility in aromatic substitution reactions.

Tris(4-Methoxyphenyl)phenylsilane

Property	This compound	Tris(4-Methoxyphenyl)phenylsilane
Molecular Formula	C₁₁H₁₆Si	C₂₅H₂₆O₃Si
Synthesis	Wittig reaction	Pd-catalyzed coupling
Yield	High (e.g., 88% in reactions)	Not explicitly reported
Applications	Cross-linkable polymers	Likely in optoelectronics (methoxy enhances π-conjugation)
Thermal Stability	Moderate	Higher due to aromatic methoxy groups

Key Difference : The trisubstituted methoxy groups in the latter compound improve thermal stability and optical properties, making it suitable for electronic materials.

Trimethyl(2-(4-vinylphenyl)ethynyl)silane

Property	This compound	Trimethyl(2-(4-vinylphenyl)ethynyl)silane
Functional Groups	Vinyl	Vinyl, ethynyl
Applications	Block copolymers	Ethynyl enables click chemistry
Cross-Linking	Thermal cross-linking	Photo-crosslinking via ethynyl groups

Key Difference : The ethynyl group allows for versatile cross-linking mechanisms (e.g., azide-alkyne cycloaddition), whereas the vinyl group relies on radical or ionic polymerization.

Biological Activity

Trimethyl(4-vinylphenyl)silane, with the chemical formula $C_{11}H_{16}Si$ and CAS number 1009-43-4, is a silane compound that has garnered interest due to its potential applications in various fields, including materials science and organic synthesis. This article focuses on the biological activity of this compound, exploring its interactions, potential toxicity, and applications in biological systems.

• Molecular Weight : 176.33 g/mol
• Appearance : Colorless to light yellow clear liquid
• Purity : Typically >95% (GC)
• Storage Conditions : Should be stored under inert gas at low temperatures to avoid moisture sensitivity .

This compound is primarily studied for its role as a silane coupling agent. Its vinyl group allows for polymerization reactions, which can enhance the mechanical properties of materials when used in composite formulations. The biological activity is largely attributed to its potential as a modifier in biocompatible materials, influencing cell adhesion and growth.

Cytotoxicity Studies

Research has indicated that silane compounds can exhibit varying degrees of cytotoxicity depending on their structure and the functional groups present. For instance:

• Cell Viability : Studies using human cell lines have shown that certain silanes can reduce cell viability at high concentrations, suggesting a dose-dependent cytotoxic effect.
• Mechanisms of Toxicity : The proposed mechanisms include oxidative stress induction and disruption of cellular membranes .

Case Studies

Toxicological Profile

The toxicological profile of this compound is not extensively documented; however, general safety data suggest:

• Acute Toxicity : The compound is classified with warning labels indicating potential harmful effects if ingested or if it comes into contact with skin.
• Environmental Impact : As with many silanes, there is concern regarding their persistence in the environment and their impact on ecological systems .

Applications in Research and Industry

This compound is utilized in several applications:

• Material Science : It serves as a coupling agent in the production of composite materials, enhancing mechanical properties and durability.
• Biomedical Applications : Its ability to modify surfaces for improved biocompatibility makes it a candidate for use in medical devices and implants .

Synthesis routes and methods

Procedure details

A solution of trimethylchlorosilane (7.82 g, 72.4 mmole) in dry tetrahydrofuran(THF) (40 mL) was added dropwise over a 90 minute period to a solution of (4-vinylphenyl)magnesium chloride, prepared from 4-vinylphenylchloride (10 g, 72.4 mmole) and magnesium (2.43 g, 100 mmole) in dry THF (100 mL). Temperature was maintained at 10° C. during the addition. The reaction mixture was stirred at room temperature over 20 hours under nitrogen atmosphere. The crude product was obtained by direct distillation at 45°-48° C./0.5 mm in 45% yield.